Cas no 1804308-52-8 (Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804308-52-8
• MF: C₁₀H₈BrF₄NO₃
• MW: 346.073036193848
• CID: 4829965
• Update Time: 2025-10-29

Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8BrF4NO3/c1-18-8(17)2-7-5(3-11)9(6(12)4-16-7)19-10(13,14)15/h4H,2-3H2,1H3
• InChI Key： NLOVGGWPVUPPLT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=CN=C1CC(=O)OC)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Guide to Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804308-52-8)

Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804308-52-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a fluoro substituent, and a trifluoromethoxy moiety. These functional groups contribute to its reactivity and versatility in synthetic chemistry, making it a valuable intermediate for the development of novel bioactive molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate as a key player in modern drug discovery. Researchers are particularly drawn to its potential in designing kinase inhibitors and antiviral agents, which are currently hot topics in the pharmaceutical industry. The compound's CAS No. 1804308-52-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most notable features of this compound is its trifluoromethoxy group, which enhances its lipophilicity and metabolic stability. These properties are crucial for improving the bioavailability of drug candidates, a major focus in medicinal chemistry today. Additionally, the bromomethyl moiety offers a reactive site for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

In the agrochemical sector, Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate is explored for its potential in developing new pesticides and herbicides. The fluoro and trifluoromethoxy groups are known to enhance the efficacy of agrochemicals, making this compound a promising candidate for sustainable crop protection solutions. This aligns with the increasing demand for environmentally friendly and high-performance agricultural chemicals.

The synthesis of Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalysis are employed to optimize yields and purity, addressing the industry's need for efficient and scalable production methods. These innovations are particularly relevant given the current emphasis on green chemistry and process optimization.

From a market perspective, the demand for Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate is expected to grow, driven by its applications in pharmaceutical intermediates and agrochemical formulations. The compound's CAS No. 1804308-52-8 is often referenced in patent literature, highlighting its commercial potential. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial researchers.

Safety and handling of Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate require standard laboratory precautions. While it is not classified as a hazardous substance, proper storage and handling protocols should be followed to ensure stability and prevent degradation. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines.

In summary, Methyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804308-52-8) is a versatile and valuable compound in the fields of pharmaceuticals and agrochemicals. Its unique structural features and broad applicability make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a key focus in the quest for innovative and effective chemical solutions.